Cas no 1558165-79-9 (2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid)
2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid
- 1558165-79-9
- 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoicacid
- EN300-1591703
-
- Inchi: 1S/C9H14N2O2/c1-4-9(2,8(12)13)7-5-6-10-11(7)3/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: XHHQBHISJWTPQA-UHFFFAOYSA-N
- SMILES: OC(C(C)(C1=CC=NN1C)CC)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.1Ų
2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591703-0.05g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 0.05g |
$1140.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-0.1g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 0.1g |
$1195.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-0.25g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 0.25g |
$1249.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-0.5g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 0.5g |
$1302.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-1.0g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 1.0g |
$1357.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-2.5g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 2.5g |
$2660.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-5.0g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 5.0g |
$3935.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-10.0g |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 10.0g |
$5837.0 | 2023-07-10 | ||
| Enamine | EN300-1591703-50mg |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 50mg |
$1140.0 | 2023-09-23 | ||
| Enamine | EN300-1591703-100mg |
2-methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1558165-79-9 | 100mg |
$1195.0 | 2023-09-23 |
2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid
2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1558165-79-9): A Comprehensive Overview
2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1558165-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and carboxylic acid functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, C9H14N2O2, offers versatility in chemical modifications, making it a valuable asset in drug discovery and material science.
The growing interest in pyrazole derivatives like 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid stems from their broad applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current trends in personalized medicine and targeted therapies. The compound's ability to modulate specific biological pathways has also sparked investigations into its role in crop protection chemicals, addressing global demands for sustainable agriculture solutions.
From a chemical perspective, 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid exhibits interesting physicochemical properties. Its carboxylic acid group provides sites for salt formation and esterification, while the pyrazole ring contributes to hydrogen bonding capabilities. These features influence its solubility profile (moderate in polar organic solvents) and stability under various pH conditions—critical factors for formulation scientists working on next-generation pharmaceuticals.
The synthesis of CAS 1558165-79-9 typically involves multi-step organic reactions, with recent advancements focusing on greener chemistry approaches. Modern synthetic routes emphasize atom economy and reduced waste generation, reflecting the pharmaceutical industry's shift toward environmentally conscious manufacturing. Process chemists have developed optimized protocols that improve yield and purity while minimizing hazardous byproducts.
Analytical characterization of 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure precise quality control for research and industrial applications. Recent publications highlight novel analytical approaches that can detect impurities at parts-per-million levels, meeting stringent regulatory requirements for pharmaceutical intermediates.
Market dynamics for pyrazole-based compounds show steady growth, driven by increasing R&D investments in niche therapeutic areas. The compound 1558165-79-9 occupies a specialized segment, with suppliers offering custom synthesis services and kilogram-scale production capabilities. Industry reports indicate rising demand from contract research organizations developing novel kinase inhibitors and metabolic disorder treatments.
Storage and handling recommendations for 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid follow standard laboratory practices for organic acids. Proper containment in airtight vessels at controlled temperatures maintains stability, while material compatibility studies guide selection of appropriate construction materials for industrial-scale equipment. These operational considerations are crucial for maintaining compound integrity throughout the supply chain.
Emerging research directions explore the compound's potential in bioconjugation chemistry and prodrug development. Scientists are investigating its utility in creating targeted drug delivery systems, particularly for challenging therapeutic targets. These applications align with current pharmaceutical trends toward precision medicine and improved drug bioavailability profiles.
Regulatory aspects surrounding CAS 1558165-79-9 vary by jurisdiction, with most countries classifying it as a standard research chemical. Compliance with REACH regulations and other chemical safety frameworks ensures responsible handling throughout the product lifecycle. Manufacturers provide comprehensive safety data sheets that detail proper personal protective equipment and emergency procedures.
The intellectual property landscape for 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid includes patents covering novel synthetic methods and specific derivative applications. Recent filings demonstrate growing interest in its use for neurodegenerative disease treatments, reflecting broader industry focus on addressing aging population needs. Freedom-to-operate analyses are recommended before developing commercial products incorporating this compound.
Environmental fate studies of 1558165-79-9 indicate moderate biodegradability under aerobic conditions. Environmental chemists emphasize proper waste management protocols to minimize ecological impact, particularly for large-scale applications. These sustainability considerations are increasingly important to researchers and manufacturers adopting green chemistry principles.
Collaborative research initiatives are exploring innovative applications of 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid in materials science. Its molecular architecture shows promise for developing advanced polymeric materials with tailored properties, opening new avenues in specialty coatings and electronic materials development. These interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.
Quality assurance protocols for CAS 1558165-79-9 have evolved to meet increasingly stringent industry standards. Leading suppliers now implement quality-by-design approaches, with comprehensive analytical method validation and stability-indicating assays. These practices ensure batch-to-batch consistency for critical research applications and process development work.
The global supply chain for 2-Methyl-2-(1-methyl-1H-pyrazol-5-yl)butanoic acid features specialized chemical manufacturers in North America, Europe, and Asia. Procurement specialists should evaluate suppliers based on technical capability, regulatory compliance, and supply reliability—factors that have gained importance amid recent disruptions in fine chemical logistics networks.
Future prospects for 1558165-79-9 appear promising as research uncovers new therapeutic applications. The compound's unique structural features continue to inspire medicinal chemists designing next-generation small molecule drugs. With pharmaceutical companies increasingly targeting niche indications, demand for specialized intermediates like this pyrazole derivative is expected to grow steadily in coming years.
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